N'-(3-fluorobenzylidene)-1-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-(3-fluorophenyl)methylideneamino]-1-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C18H13FN2O2/c19-14-6-3-4-12(10-14)11-20-21-18(23)16-9-8-13-5-1-2-7-15(13)17(16)22/h1-11,22H,(H,21,23)/b20-11+
• InChI Key: XMWKWJJNAXWXPI-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)NN=CC3=CC(=CC=C3)F
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)N/N=C/C3=CC(=CC=C3)F
• Molecular Formula: C18H13FN2O2
• Molecular Weight: 308.3 g/mol

Description

N'-(3-fluorobenzylidene)-1-hydroxy-2-naphthohydrazide, commonly known as FBHN, is a chemical compound that has garnered significant attention from researchers due to its potential applications in various fields. FBHN is a synthetic derivative of 1-hydroxy-2-naphthohydrazide and has been found to possess several interesting properties that make it a promising candidate for use in scientific research.

Mechanism of Action

FBHN exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are essential for the survival and proliferation of cancer cells. Specifically, FBHN has been found to inhibit the activity of proteasomes, which are responsible for degrading proteins that are no longer needed by the cell. By inhibiting proteasome activity, FBHN can cause the accumulation of toxic proteins in cancer cells, leading to their death.
Biochemical and Physiological Effects:
FBHN has been found to have several biochemical and physiological effects. In addition to its anti-cancer properties, FBHN has also been found to possess anti-inflammatory and anti-oxidant properties. Studies have also shown that FBHN can inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using FBHN in lab experiments is its potency and specificity. FBHN has been found to be highly effective in inhibiting the activity of proteasomes, making it a valuable tool for studying the role of these enzymes in various cellular processes. However, one of the limitations of using FBHN is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving FBHN. One area of research that holds promise is the development of new cancer therapies based on FBHN. Researchers are also exploring the use of FBHN in other areas such as neurodegenerative diseases, infectious diseases, and autoimmune disorders. Additionally, there is ongoing research into the development of new synthetic derivatives of FBHN that may have even greater potency and specificity than the original compound.

Synthesis Methods

FBHN can be synthesized using a multi-step process that involves the reaction of 3-fluorobenzaldehyde with 1-hydroxy-2-naphthohydrazide in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

FBHN has been found to have several potential applications in scientific research. One of the most significant areas of research where FBHN has been studied is in the field of cancer treatment. Studies have shown that FBHN has potent anti-cancer properties and can induce apoptosis, or programmed cell death, in cancer cells.